Cas no 1259145-72-6 (N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide
• CAS No: 1259145-72-6
• MF: C₂₁H₂₅N₅O
• MW: 363.456104040146
• CID: 5912141
• PubChem ID: 51114820
• Update Time: 2025-10-30

N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• Z397960944
• N-(1-cyanocyclohexyl)-N-methyl-2-[3-(2-methylpyrimidin-4-yl)anilino]acetamide
• AKOS034278094
• 1259145-72-6
• EN300-26681031
• N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide

• Inchi： 1S/C21H25N5O/c1-16-23-12-9-19(25-16)17-7-6-8-18(13-17)24-14-20(27)26(2)21(15-22)10-4-3-5-11-21/h6-9,12-13,24H,3-5,10-11,14H2,1-2H3
• InChI Key： ACJAMRZRUICWJR-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=C(C2C=CN=C(C)N=2)C=1)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 363.20591044g/mol
• Monoisotopic Mass: 363.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide

N-(1-Cyanocyclohexyl)-N-Methyl-2-{[3-(2-Methylpyrimidin-4-yl)Phenyl]Amino}Acetamide: A Comprehensive Overview

N-(1-Cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide (CAS No. 1259145-72-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of acetamides and is characterized by its complex molecular structure, which includes a cyanocyclohexyl group, a methylpyrimidine moiety, and an anilino functionality. These structural elements contribute to its diverse biological activities, making it a promising candidate for further research and development.

The synthesis of N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide has been extensively studied in recent years. One of the most common synthetic routes involves the coupling of 3-(2-methylpyrimidin-4-yl)aniline with 2-chloro-N-(1-cyanocyclohexyl)-N-methylacetamide using a suitable coupling agent such as 1,1'-carbonyldiimidazole (CDI). This method provides high yields and excellent purity, making it suitable for large-scale production. The synthetic process is well-documented in the literature, and recent advancements have focused on optimizing reaction conditions to enhance efficiency and reduce environmental impact.

In terms of its biological properties, N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in key biological pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are crucial targets in the treatment of cancer and inflammatory diseases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it an attractive candidate for drug development.

Furthermore, preliminary studies have explored the pharmacokinetic properties of N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential therapeutic applications of N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide are diverse. In oncology, it has shown promise as a potential treatment for various types of cancer, including breast cancer, lung cancer, and colorectal cancer. Its ability to inhibit key signaling pathways involved in tumor growth and metastasis makes it a valuable addition to the arsenal of anticancer agents. In addition to oncology, the compound has also been investigated for its anti-inflammatory properties, with potential applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide. Early-phase trials have yielded encouraging results, with patients showing significant improvements in disease symptoms and quality of life. These findings have paved the way for larger-scale trials to confirm the compound's therapeutic benefits.

In conclusion, N-(1-cyanocyclohexyl)-N-methyl-2-{[3-(2-methylpyrimidin-4-yl)phenyl]amino}acetamide (CAS No. 1259145-72-6) is a promising compound with a unique molecular structure and diverse biological activities. Its potential as a therapeutic agent in oncology and inflammatory diseases makes it an exciting area of research. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.